Biphenols
Biphenols, also known as diphenols or 4,4'-dihydroxydiphenyl, are a class of organic compounds characterized by two phenol functional groups attached to the same benzene ring through a para-para linkage. These compounds play a crucial role in various industrial applications due to their structural stability and reactivity.
Structurally, biphenols can be synthesized from the condensation reaction between phenol and phosgene or via hydrogenation of dichlorobenzene followed by acid-catalyzed hydrolysis. The primary uses of biphenols include their incorporation into epoxy resins for enhanced thermal and mechanical properties in electronics, automotive components, and construction materials. Additionally, they are employed as intermediates in the production of dyes, pesticides, and other chemical products.
Due to their aromatic nature, biphenols exhibit good resistance to oxidative degradation and solubility in organic solvents. The para-para configuration often results in stronger intermolecular interactions compared to ortho- or meta-linked biphenols, which can influence the physical properties of materials derived from these compounds.

Structure | Chemical Name | CAS | MF |
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Phomalevone B | 1268118-83-7 | C30H26O10 |
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Orbiocrellone A | 2587480-09-7 | C32H26O14 |
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Paecilin A; Stereoisomer | 1432800-83-3 | C32H30O14 |
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Xylaromanone A; Atropisomer, 2-epimer, (8→8')-isomer | 1931951-37-9 | C32H30O14 |
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3-(1,3-Dihydro-4,6,7-trihydroxy-3-oxo-5-isobenzofuranyl)-2,4,5-trihydroxybenzoic acid; Me ester | 854044-76-1 | C16H12O10 |
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Caesappin B | 1622209-05-5 | C15H14O5 |
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Tibeticanol | 870150-60-0 | C28H22O8 |
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2,3',5',6-Tetrahydroxy-4,4'-biphenyldicarboxylic acid; 4-Et, 4'-Me ester | 854047-64-6 | C17H16O8 |
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6-[2-(2-Acetyl-3,5-dihydroxyphenyl)-3-hydroxybenzyl]-4-hydroxy-2H-pyran-2-one | 195052-21-2 | C20H16O7 |
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Dipropofol | 2416-95-7 | C24H34O2 |
Related Literature
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Andrew L. Johnson,Matthew G. Davidson,Yolanda Pérez,Matthew D. Jones,Nicolas Merle,Paul R. Raithby,Stephen P. Richards Dalton Trans., 2009, 5551-5558
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Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
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Stephen Hanessian,Juan Pablo Maianti,Vu Linh Ly,Benoît Deschênes-Simard Chem. Sci., 2012,3, 249-256
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Lin Wang,Zhi-Gang Ma,Xiao-Jing Wei,Qing-Yuan Meng,Deng-Tao Yang,Shao-Fu Du,Zi-Fei Chen,Li-Zhu Wu,Qiang Liu Green Chem., 2014,16, 3752-3757
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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